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Compound of Interest

Compound Name: 3-Chloropropyltrimethoxysilane

Cat. No.: B1208415

Introduction: 3-Chloropropyltrimethoxysilane (CPTMS) is a versatile organosilane compound
widely recognized for its role as a coupling agent and surface modifier in a vast array of
industrial and research applications.[1] Identified by its CAS number 2530-87-2, CPTMS
possesses a unique bifunctional structure, containing both a reactive chloropropyl! group and
hydrolyzable methoxysilyl groups.[1][2][3] This dual reactivity allows it to form stable chemical
bridges between inorganic substrates and organic polymers, thereby enhancing adhesion,
improving mechanical properties, and functionalizing surfaces.[2][3] This guide provides a
comprehensive overview of its core properties, reaction mechanisms, experimental protocols,
and safety considerations, tailored for researchers, scientists, and professionals in drug
development.

Core Properties

The fundamental properties of 3-Chloropropyltrimethoxysilane are summarized in the tables
below, providing a quick reference for its chemical identity and physicochemical characteristics.

Table 1: Chemical Identity of 3-Chloropropyltrimethoxysilane
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Identifier

Value

CAS Number

2530-87-2[1][4][5][6]1[71[8]

Molecular Formula

CoH1sClOsSI[1][4][7][8][9][10]

Molecular Weight 198.72 g/mol [1][4][8][9][10]

IUPAC Name 3-chloropropyl(trimethoxy)silane[7][8]
CPTMO, y-Chloropropyltrimethoxysilane, (3-
Chloropropyl)trimethoxysilane, 3-

Synonyms ) i ]
(Trimethoxysilyl)propy! chloride, A-143[1][4][6][8]
[11][12]
OXYZDRAJIJMHGSMW-UHFFFAOY SA-N[4][7]

InChl Key
[9]

SMILES CO--INVALID-LINK--(OC)OC[7][9]

Table 2: Physical and Chemical Properties of 3-Chloropropyltrimethoxysilane

Property Value

Appearance Colorless to pale yellow liquid[1][9]
Boiling Point 195-197 °C at standard pressure[5][13]
Melting Point -50 °C[13]

Density 1.08 - 1.09 g/mL at 20-25 °C[1][5]

Refractive Index (n20/D)

1.418 - 1.421[1][5][7][10][13]

Flash Point 71.7 - 78 °C (closed cup)[1][10][11][14]
- Miscible with organic solvents; hydrolyzes in
Solubility
water[5][9][13]
. Stable under dry, inert conditions; sensitive to
Stability

air and moisture[5][9][13]
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Molecular Structure and Reactivity

The efficacy of CPTMS stems from its molecular architecture, which features two distinct

reactive centers:

o Trimethoxysilyl Group (-Si(OCHs)3): This is the inorganic-reactive part of the molecule. The
three methoxy groups are susceptible to hydrolysis in the presence of water.[3]

¢ Chloropropyl Group (-CH2CH2CH:zCl): This is the organic-reactive functional group. The
terminal chlorine atom is a good leaving group, making the propyl chain reactive towards
various organic polymers and nucleophiles.[3]

The primary mechanism for CPTMS binding to inorganic surfaces is a two-step hydrolysis and
condensation process.[3][15]

e Hydrolysis: In the presence of water (often catalyzed by acid or base), the methoxy groups (-
OCHs) hydrolyze to form reactive silanol groups (-Si-OH) and release methanol as a
byproduct.[3][15]

o Condensation: The newly formed silanol groups can then condense with hydroxyl groups
present on the surface of inorganic substrates like silica, glass, and metal oxides, forming
stable, covalent siloxane bonds (Si-O-Substrate).[3][16]

Step 1: Hydrolysis

CI-(CH2)3-Si(OH)3

(Silanetriol Intermediate) reiCinadl

Cl-(CH2)3-Si(OCHs)3 +3H20 —»

¥

Step 2: Condensation

Condensation
(-H:0) Grafted Surface

(Substrate-O-Si Bond)

Inorganic Substrate
with Surface -OH Groups
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Click to download full resolution via product page

Hydrolysis and condensation workflow of CPTMS on a substrate.

While the trimethoxysilyl end anchors to an inorganic surface, the chloropropyl group at the
other end is free to react with an organic polymer matrix.[2][3] This reaction, often a
nucleophilic substitution, forms a covalent bond between the silane and the polymer. This
creates a durable "molecular bridge" that chemically links the two dissimilar materials, resulting

in significantly improved interfacial adhesion and mechanical strength of the composite
material.[3]

Inorganic Substrate Organic Polymer Matrix

(e.g., Glass, Metal, Silica) (e.g., Epoxy, Rubber)
\

Stable Si-O-Substrate
Covalent Bond

Covalent Bond with
Polymer Backbone

CPTMS Molecular Bridge
CI-(CH2)3-Si(0O-)s

Click to download full resolution via product page

CPTMS acts as a molecular bridge between materials.

Applications in Research and Development

CPTMS is a cornerstone chemical in materials science and has emerging relevance in
biomedical fields.

o Coupling Agent in Composites: Its primary application is to enhance the adhesion between
inorganic fillers (like glass fibers) and organic polymer matrices (like epoxy or nylon resins),
significantly improving the flexural and tensile strength of the resulting composite materials.

[1]
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o Surface Modifier: CPTMS is used to create self-assembled monolayers (SAMSs) on various

surfaces to alter properties like wetting, adhesion, and biocompatibility.[5][17] This is critical

for developing specialized coatings, sensors, and medical devices.[1][10]

o Chemical Intermediate: The reactive chloro group serves as a handle for further chemical

synthesis.[2] This allows for the production of a wide range of functionalized organosilanes

(e.g., amino-silanes, mercapto-silanes) with tailored properties for specific applications.

o Drug Delivery and Nanotechnology: Research is expanding into its use for modifying

nanoparticles, such as silica or iron oxide, for applications in targeted drug delivery and

catalysis.[1][18] Studies have shown that CPTMS-functionalized nanoparticles can be

conjugated with bioactive molecules for anti-cancer activity.[19]

3-Chloropropyltrimethoxysilane
(Precursor)

+ Amine/— Thi(Nr Glycidom Nucleophile

N

Synt?ésized Functio}ril Silanes

Amino-silane

Mercapto-silane Epoxy-silane

N\

Other Functional
Silanes
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CPTMS as a versatile chemical intermediate for synthesis.

Experimental Protocols

This protocol describes the synthesis of CPTMS from trimethoxysilane and allyl chloride using

a ruthenium-based catalyst.[17]

o Materials:

o Trimethoxysilane (1.3330 moles)

o Allyl chloride (0.8394 moles)
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o Ruthenium catalyst solution (e.g., 21 ppm Ru)
o Reaction vessel (e.g., round-bottom flask with heating mantle and stirrer)

o Purification apparatus (e.qg., silica gel chromatography column)

o Methodology:

o Charge the reaction vessel with trimethoxysilane (163.93 g) and the ruthenium catalyst
solution (0.200 g) at room temperature.[17]

o Heat the trimethoxysilane solution to 80°C with stirring.[17]

o Slowly add allyl chloride (64.89 g) to the heated solution over a period of 1 hour,
maintaining the reaction temperature between 79-81°C.[17]

o After the addition is complete, maintain the reaction at 80°C for an additional hour to
ensure completion.[17]

o Cool the reaction mixture to room temperature.

o Purify the crude product using silica gel chromatography to obtain 3-
Chloropropyltrimethoxysilane. A yield of approximately 90% can be expected.[17]

This protocol outlines a general procedure for grafting CPTMS onto the surface of silica
nanoparticles to impart hydrophobicity and provide a reactive handle for further
functionalization.[16][18][20]

o Materials:

o Silica nanoparticles

o

Toluene (or another anhydrous solvent like THF)

[¢]

3-Chloropropyltrimethoxysilane (CPTMS)

[¢]

Optional catalyst (e.g., triethylamine)

[e]

Reaction flask with reflux condenser and magnetic stirrer
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o Centrifuge and washing solvents (e.g., ethanol, acetone)
o Drying oven
o Methodology:

o Disperse a known quantity of dried silica nanopatrticles in anhydrous toluene within the
reaction flask via sonication or vigorous stirring.

o Add CPTMS to the nanoparticle suspension. A typical molar ratio of nanopatrticles to
CPTMS can be optimized, but a starting point is often a 1:1 ratio based on estimated
surface hydroxyl groups.[18] A small amount of water (e.g., a 1:3 molar ratio with CPTMS)
can be added to facilitate hydrolysis.[18]

o (Optional) Add a catalyst, such as a few drops of triethylamine, to accelerate the
condensation reaction.[18]

o Heat the mixture to reflux (for toluene, ~110°C) and maintain under stirring for 4-6 hours.
[18]

o Allow the mixture to cool to room temperature.
o Separate the modified nanoparticles from the solution by centrifugation.

o Wash the collected nanoparticles multiple times with acetone and then ethanol to remove
any unreacted silane and byproducts.[18]

o Dry the final product in an oven at 60-90°C for several hours to obtain surface-modified
silica nanopatrticles.[16][18]

o Characterize the grafting success using techniques such as Fourier-transform infrared
(FT-IR) spectroscopy to identify the presence of propyl chains on the surface.[18]

Safety and Handling

CPTMS is a reactive chemical that requires careful handling. It is classified as an irritant to the
eyes, skin, and respiratory system and is a combustible liquid.[1][11][14] Contact with moisture
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leads to hydrolysis, liberating methanol, which is a primary source of its toxicity upon exposure.

[11][12]

Table 3: Safety and Handling Guidelines

Aspect

Guideline

Personal Protective Equipment (PPE)

Wear chemical-resistant gloves (heoprene or
nitrile rubber), chemical safety goggles, and
appropriate protective clothing.[14][21] Use in a
well-ventilated area or under a chemical fume
hood.[11][21]

Avoid contact with eyes, skin, and clothing.[11]

[14] Keep away from heat, sparks, open flames,

Handling and other sources of ignition.[11][14][22] Handle
under an inert atmosphere (e.g., nitrogen) as it
is sensitive to air and moisture.[5][9][11]

Store in a tightly closed container in a cool, dry,
well-ventilated place away from incompatible

Storage

substances like water, acids, and strong
oxidizing agents.[9][11][14]

First Aid (Eyes)

Immediately flush with plenty of water for at
least 15 minutes, removing contact lenses if
present. Seek medical attention.[11][14][21][22]

First Aid (Skin)

Wash off immediately with soap and plenty of
water while removing contaminated clothing.
Seek medical advice if irritation persists.[11][14]
[21](22]

Spill Cleanup

Absorb spill with inert material (e.g., sand,
vermiculite).[11] Collect in a suitable, closed
container for disposal. Ensure adequate

ventilation.[21]

Conclusion:
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3-Chloropropyltrimethoxysilane is a highly versatile and fundamental chemical for
researchers in materials science and related fields. Its unique dual-ended reactivity allows it to
effectively couple inorganic and organic materials, modify surfaces, and serve as a key
intermediate for synthesizing novel functionalized silanes.[1][2][5] A thorough understanding of
its properties, reaction mechanisms, and handling requirements is essential for its safe and
effective use in developing advanced materials and technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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